Cas no 1119391-92-2 (6-(3-Bromophenyl)-4-imino-3-propyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

6-(3-Bromophenyl)-4-imino-3-propyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione structure
1119391-92-2 structure
Product Name:6-(3-Bromophenyl)-4-imino-3-propyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
CAS No:1119391-92-2
MF:C15H14BrN5O2
MW:376.207961559296
CID:5024816
Update Time:2026-02-28

6-(3-Bromophenyl)-4-imino-3-propyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(3-BROMOPHENYL)-4-IMINO-3-PROPYL-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
    • 6-(3-bromophenyl)-4-imino-3-propyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
    • 6-(3-Bromophenyl)-4-imino-3-propyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
    • Inchi: 1S/C15H14BrN5O2/c1-2-6-21-12(17)10-11(19-15(21)23)14(22)20-13(18-10)8-4-3-5-9(16)7-8/h3-5,7H,2,6,17H2,1H3,(H,18,20,22)
    • InChI Key: NBFNQNSUESWJOF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1NC(C2C(=C(N)N(C(N=2)=O)CCC)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 640
  • XLogP3: 1.6
  • Topological Polar Surface Area: 100
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